Cas no 1309611-90-2 (1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride)

• Product Name: 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride
• CAS No: 1309611-90-2
• MF: C₈H₁₈Cl₂N₂O₂
• MW: 245.146720409393
• MDL: MFCD32879272
• CID: 5655618
• PubChem ID: 155822968
• Update Time: 2025-07-09

1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro[3,2-b]furan-3-yl]methanamine dihydrochloride
• EN300-27694106
• [(3S,3Ar,6S,6aR)-6-(aminomethyl)-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-3-yl]methanamine;dihydrochloride
• 1309611-90-2
• 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride

• MDL： MFCD32879272
• Inchi： 1S/C8H16N2O2.2ClH/c9-1-5-3-11-8-6(2-10)4-12-7(5)8;;/h5-8H,1-4,9-10H2;2*1H/t5-,6-,7+,8+;;/m0../s1
• InChI Key： IIKSQLWPLHMQCD-YKNZODQRSA-N
• SMILES： Cl.Cl.O1C[C@H](CN)[C@@H]2[C@H]1[C@@H](CN)CO2

Computed Properties

• Exact Mass: 244.0745332g/mol
• Monoisotopic Mass: 244.0745332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5Ų

Additional information on 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride

Introduction to 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride (CAS No. 1309611-90-2)

1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride (CAS No. 1309611-90-2) is a meticulously crafted chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their structural complexity and potential biological activity. The precise stereochemistry of this molecule, as denoted by the (3S,3aR,6S,6aR) configuration, is a critical factor in its interaction with biological targets and its overall pharmacological profile.

The hexahydrofuro3,2-bfuran scaffold is a key structural feature of this compound, contributing to its unique three-dimensional arrangement. This scaffold is often found in biologically active molecules due to its ability to mimic certain natural product structures and interact with specific binding sites in biological systems. The presence of an aminomethyl group at the 6-position further enhances the molecule's potential for biological activity by providing a site for hydrogen bonding or other forms of interaction with biological targets.

The dihydrochloride salt form of this compound is particularly noteworthy, as it enhances the solubility and stability of the molecule. This is a common practice in pharmaceutical chemistry to improve the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs). The dihydrochloride form ensures that the compound remains stable under various storage conditions and can be easily formulated into dosage forms suitable for clinical use.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the potential biological activity of 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes or receptors involved in metabolic pathways relevant to diseases such as cancer and inflammation. The stereochemical configuration of the molecule appears to play a crucial role in determining its binding affinity and specificity for these targets.

In vitro studies have been conducted to evaluate the pharmacological properties of this compound. These studies have shown promising results in terms of enzyme inhibition and cell-based assays. For instance, preliminary data indicate that the molecule may inhibit the activity of an enzyme involved in cancer cell proliferation. This finding is particularly intriguing given the growing interest in developing small-molecule inhibitors as therapeutic agents for cancer.

The synthesis of 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride represents a significant achievement in synthetic organic chemistry. The synthesis involves multiple steps, including stereoselective reactions that are critical for achieving the desired stereochemical configuration. The use of advanced catalytic systems and chiral auxiliaries has enabled chemists to construct this complex molecule with high enantiomeric purity.

One of the key challenges in synthesizing this compound was maintaining the stereochemical integrity throughout the reaction sequence. The use of chiral catalysts and ligands has been instrumental in achieving this goal. These catalysts facilitate asymmetric transformations that lead to the formation of the desired stereoisomer without significant racemization or byproduct formation.

The development of efficient synthetic routes for complex chiral molecules like 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride has broader implications for drug discovery and development. It demonstrates the feasibility of synthesizing structurally complex molecules with high precision and enantiomeric purity using modern synthetic methodologies.

The potential therapeutic applications of this compound are still under investigation. However, preliminary findings suggest that it may have utility in treating diseases associated with abnormal enzyme activity or receptor signaling. Further preclinical studies are needed to fully elucidate its pharmacological profile and therapeutic potential.

Future research directions may include exploring derivatives of this compound that exhibit enhanced potency or selectivity for specific biological targets. Additionally, studies on the mechanism of action will be crucial for understanding how this molecule interacts with biological systems at a molecular level.

The impact of 1-(3S,3aR,6S,6aR)-6-(aminomethyl)-hexahydrofuro3,2-bfuran-3-ylmethanamine dihydrochloride on drug discovery is likely to be significant given its unique structural features and promising biological activity. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.